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Compound of Interest

Compound Name: 1-Butyl-2-methylimidazole

CAS No.: 13435-22-8

Cat. No.: B082994 Get Quote

Executive Summary & Chemical Profile
1-Butyl-2-methylimidazole (1B2MI) is a specialized heterocyclic amine distinct from its more

common isomer, 1-butyl-3-methylimidazole (the precursor to [BMIM] ionic liquids). The critical

structural feature of 1B2MI is the methyl group at the C2 position.

This C2-methylation provides two distinct functional advantages over 1-methylimidazole or 1-

butylimidazole:

Steric Hindrance: It impedes the approach of the N3 nitrogen to electrophiles at room

temperature, imparting latency in epoxy curing applications.

Chemical Stability: It blocks the acidic proton at the C2 position, preventing the formation of

nucleophilic carbenes in derived ionic liquids, thereby significantly enhancing stability in

basic or high-temperature environments.
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Property Value

CAS Number 13435-22-8

Molecular Formula C₈H₁₄N₂

Molecular Weight 138.21 g/mol

Appearance Clear to pale yellow liquid

Boiling Point ~220–225 °C

Solubility
Soluble in alcohols, acetone, toluene; sparingly

soluble in water.

Application I: Latent Curing Agent for Epoxy
Resins[1][2]
The Mechanism of Latency
Unlike simple tertiary amines that cure epoxy resins rapidly at room temperature (often causing

pot-life issues), 1B2MI acts as a latent curing agent. The methyl group at the 2-position creates

steric bulk around the nucleophilic N3 nitrogen. At room temperature, this hindrance prevents

the formation of the initial resin-catalyst adduct. Upon heating (typically >80°C), the thermal

energy overcomes this steric barrier, initiating rapid crosslinking.

Curing Protocol: One-Component Epoxy Adhesive
This protocol describes the preparation of a shelf-stable, one-component epoxy adhesive using

1B2MI.

Materials:

Bisphenol A Diglycidyl Ether (DGEBA, e.g., Epon 828)

1-Butyl-2-methylimidazole (1B2MI)

Fumed Silica (Thixotropic agent)

Step-by-Step Methodology:
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Stoichiometric Calculation: 1B2MI is catalytic. Use a concentration of 2–5 phr (parts per

hundred resin).

Example: For 100g DGEBA, use 3.0g 1B2MI.

Dispersion:

Pre-warm DGEBA to 40°C to lower viscosity.

Add 1B2MI dropwise while stirring mechanically at 500 RPM.

Critical Step: Ensure complete homogeneity. 1B2MI is a liquid, avoiding the "hot spots"

common with solid imidazole powders.

Degassing: Place the mixture in a vacuum chamber (-0.1 MPa) for 10 minutes to remove

entrapped air bubbles.

Storage: Store at 4°C. Pot life is typically >1 month at room temperature, compared to <4

hours for 1-methylimidazole formulations.

Curing Cycle:

Stage 1 (Gelation): 80°C for 60 minutes.

Stage 2 (Full Cure): 120°C for 120 minutes.

Mechanistic Pathway (Graphviz)
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Figure 1: Reaction pathway showing the thermal activation requirement for 1B2MI-mediated

curing.

Comparative Performance Data
Curing Agent

Latency (Pot Life @
25°C)

Onset Temp (DSC)
Glass Transition
(Tg)

1-Methylimidazole < 4 Hours ~60°C ~135°C

1-Butyl-2-

Methylimidazole
> 30 Days ~105°C ~142°C

2-Ethyl-4-

Methylimidazole
> 2 Months ~115°C ~145°C

Application II: Synthesis of High-Stability Ionic
Liquids
The "C2-Blocking" Advantage
Standard ionic liquids (e.g., [BMIM][Cl]) possess an acidic proton at the C2 position of the

imidazolium ring. In the presence of bases, this proton can be abstracted to form a carbene,

leading to degradation. By using 1-butyl-2-methylimidazole as a precursor, researchers can

synthesize 1-butyl-2,3-dimethylimidazolium ([BMMIm]) salts. These "C2-blocked" ionic liquids

exhibit superior stability in:

Basic electrolytes (batteries/supercapacitors).

High-temperature catalysis.

Synthesis Protocol: [BMMIm][BF4]
Target: Synthesis of 1-butyl-2,3-dimethylimidazolium tetrafluoroborate.

Reagents:

1-Butyl-2-methylimidazole (1B2MI)
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Methyl Iodide (MeI) [Caution: Alkylating agent]

Sodium Tetrafluoroborate (NaBF₄)

Acetonitrile (Solvent)[1][2]

Workflow:

Quaternization (Formation of Halide Salt):

Dissolve 0.1 mol 1B2MI in 50 mL dry acetonitrile at 0°C.

Add 0.11 mol Methyl Iodide dropwise (slight excess) under N₂ atmosphere.

Reflux at 40°C for 24 hours. The solution will darken slightly.

Remove solvent and excess MeI via rotary evaporation. The product is [BMMIm][I].

Anion Metathesis (Ion Exchange):

Dissolve [BMMIm][I] in acetone.

Add equimolar aqueous NaBF₄. Stir for 24 hours.

Filter off the NaI precipitate.

Purification:

Extract the ionic liquid phase with dichloromethane.

Wash with deionized water until halide-free (AgNO₃ test).

Dry under high vacuum (10⁻³ mbar) at 70°C for 12 hours.

Synthesis Workflow (Graphviz)
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Figure 2: Synthetic route for converting 1B2MI into high-stability ionic liquids.

Application III: Corrosion Inhibition[5]
Mechanism
1B2MI acts as a mixed-type inhibitor for copper and mild steel in acidic media (e.g., 1M HCl).

Adsorption: The pyridine-like nitrogen (N3) donates electron density to the metal surface

(chemisorption).

Shielding: The hydrophobic butyl chain and the methyl group form a packed monolayer that

repels water and aggressive ions (Cl⁻, SO₄²⁻).

Evaluation Protocol (Electrochemical Impedance
Spectroscopy)
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Setup:

Working Electrode: Copper coupon (1 cm² exposed area).

Electrolyte: 1M HCl.

Inhibitor Conc: 1.0 mM to 10.0 mM 1B2MI.

Procedure:

Polish copper surface with SiC paper (up to 1200 grit), degrease with acetone.

Immerse in electrolyte for 30 minutes to establish Open Circuit Potential (OCP).

Perform EIS sweep:

Frequency Range: 100 kHz to 10 mHz.

Amplitude: 10 mV.

Analysis: Fit data to a Randles circuit. Calculate Inhibition Efficiency (

) using Charge Transfer Resistance (

):

Analytical Insight: Degradation Marker
Note for Quality Control: 1-Butyl-2-methylimidazole is often detected as a degradation

product in standard [BMIM]-based ionic liquids subjected to high thermal stress (>150°C). Its

presence in a [BMIM] sample indicates alkyl group migration and breakdown of the cation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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